Cas no 64716-00-3 (Benzenesulfonic acid,hexadecyl-, potassium salt (1:1))

Benzenesulfonic acid,hexadecyl-, potassium salt (1:1) structure
64716-00-3 structure
Product Name:Benzenesulfonic acid,hexadecyl-, potassium salt (1:1)
CAS No:64716-00-3
MF:C22H37KO3S
MW:420.690686941147
CID:503922
PubChem ID:23674264
Update Time:2025-04-19

Benzenesulfonic acid,hexadecyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,hexadecyl-, potassium salt (1:1)
    • potassium hexadecylbenzenesulphonate
    • Benzenesulfonic acid, hexadecyl-, potassium salt
    • potassium 2-hexadecylbenzenesulfonate
    • Potassium hexadecylbenzenesulfonate
    • Potassium 2-hexadecylbenzene-1-sulfonate
    • SCHEMBL6928318
    • 64716-00-3
    • Benzenesulfonic acid, hexadecyl-, potassium salt (1:1)
    • EINECS 265-031-6
    • NS00052830
    • DTXSID30983352
    • Inchi: 1S/C22H38O3S.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20-22(21)26(23,24)25;/h16-17,19-20H,2-15,18H2,1H3,(H,23,24,25);/q;+1/p-1
    • InChI Key: SVMNBAVEQLDZNO-UHFFFAOYSA-M
    • SMILES: [K+].S(C1C=CC=CC=1CCCCCCCCCCCCCCCC)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 421.21804
  • Monoisotopic Mass: 420.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 420
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6A^2

Experimental Properties

  • PSA: 43.37
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